Focus: Public environmental information: Access or excess?
Journal of Environmental Monitoring Pub Date: DOI: 10.1039/A907152K
Abstract
Amongst the mass of academic papers and policy reports it is easy to forget that scientists and regulators are not the only ones concerned about the environment. The public has an interest too. Aided by modern technology and increasing legal rights, the man inb the street has access to environmental information as never before. In this article we review recent developments in public assess and what these mean for ‘the experts’.
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